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Compound of Interest

Compound Name: Citalopram N-oxide

Cat. No.: B026223

Essential Safety and Handling Guide for
Citalopram N-oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Citalopram N-oxide, a metabolite of the selective serotonin reuptake inhibitor (SSRI)
Citalopram.[1][2] Adherence to these procedures is vital for ensuring personnel safety and
maintaining a contamination-free research environment.

Hazard Identification and Classification

Citalopram N-oxide is classified as harmful if swallowed.[2] While a specific Safety Data Sheet
(SDS) for Citalopram N-oxide is not readily available, data from the parent compound,
Citalopram, indicates that it is considered a hazardous substance.[3] Potential hazards include
irritation to the skin, eyes, and respiratory tract.[4] Ingestion may lead to adverse health effects.

[3]14]

Quantitative Data Summary
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Property Value Source
Molecular Formula C20H21FN202 [5]
Molecular Weight 340.39 g/mol [5]
Physical Appearance White Solid [2]
Acute Toxicity (Oral) Category 4 [2]
Hazard Statement H302: Harmful if swallowed [2]

-20°C, Hygroscopic, Under
Storage Temperature [2]
Inert Atmosphere

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential to prevent contamination and protect personnel
when handling active pharmaceutical ingredients (APIs) like Citalopram N-oxide.[6][7] The
following PPE is mandatory:

o Hand Protection: Chemical-resistant gloves (e.g., nitrile, latex, or neoprene) are required to
prevent skin contact.[7]

o Eye Protection: Safety glasses with side shields or goggles are necessary to protect against
dust particles.[3]

o Respiratory Protection: For operations that may generate dust, a dust respirator is essential.
[3] In areas with a higher risk of aerosol formation, a powered air-purifying respirator (PAPR)
may be necessary.[8]

e Body Protection: A lab coat or disposable coveralls should be worn to protect clothing and
skin.[3][9] For tasks with a higher risk of exposure, specialized protective garments such as
DuPont™ Tyvek® may be required.[9]

» Foot Protection: Closed-toe shoes are mandatory in the laboratory.
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Operational Plan: Step-by-Step Handling
Procedures

e Preparation:
o Ensure all necessary PPE is available and in good condition.
o Verify that the work area, such as a chemical fume hood, is clean and operational.
o Have spill containment materials readily accessible.
e Handling:
o Avoid all personal contact, including inhalation of dust.[3]

o Use dry clean-up procedures; avoid generating dust.[3] A vacuum cleaner fitted with a
HEPA filter can be used for cleaning up spills.[3]

o Wash hands thoroughly after handling the compound.
o Storage:

o Store Citalopram N-oxide in a tightly sealed container in a freezer at -20°C under an inert
atmosphere.[2]

o The compound is hygroscopic, so protection from moisture is critical.[2]

Disposal Plan

Citalopram and its derivatives should be treated as hazardous waste and disposed of
accordingly.[3]

e \Waste Collection:

o Collect all waste material, including contaminated PPE and disposable labware, in a
designated and clearly labeled hazardous waste container.

e Disposal Method:
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o Do not dispose of Citalopram N-oxide down the drain.

o Follow institutional and local regulations for hazardous waste disposal. This typically
involves incineration by a licensed waste management company.

o For small quantities of unused medicine in a non-laboratory setting, the FDA recommends
mixing the substance with an undesirable material like dirt or coffee grounds, placing it in a
sealed plastic bag, and disposing of it in the household trash.[10] However, for laboratory

waste, professional disposal is required.

Experimental Workflow for Safe Handling
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Caption: Workflow for safe handling of Citalopram N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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